1-(N-Formyl-1-methylaminomethyl)cyclohexyldimethylamine
Cat. No. B8408115
M. Wt: 198.31 g/mol
InChI Key: XBRUOBNCHXVHQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04049663
Procedure details
Formic acid (6.9 g. 0.15 mole) and acetic anhydride (15.3 g, 0.15 mole) were mixed without cooling and kept at room temperature for 1 hr. 1-methylaminomethylcyclohexyldimethylamine (5.9 g, 0.034 mole) was dissolved in formic acid (12 ml) and the formylating mixture (16 ml) added slowly. This produced vigorous effervesence and a temperature rise to 75°. The mixture was then left at room temperature for 2 hr. and then heated on a water bath at 55° for 0.75 hr. The solvents were removed under reduced pressure to give an amber oil (5.32 g, 77.7%) which crystallised as colourless prisms of 1-(N-formyl-1-methylaminomethyl) cyclohexyldimethylamine from light petroleum (b.p. 60°-80° ), m.p. 59°-60°.
[Compound]
Name
mixture
Quantity
16 mL
Type
reactant
Reaction Step Two
Name
Yield
77.7%
Identifiers
|
REACTION_CXSMILES
|
C(O[C:5](=[O:7])C)(=O)C.[CH3:8][NH:9][CH2:10][C:11]1([N:17]([CH3:19])[CH3:18])[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1>C(O)=O>[CH:5]([N:9]([CH3:8])[CH2:10][C:11]1([N:17]([CH3:19])[CH3:18])[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1)=[O:7]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
5.9 g
|
|
Type
|
reactant
|
|
Smiles
|
CNCC1(CCCCC1)N(C)C
|
|
Name
|
|
|
Quantity
|
12 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(=O)O
|
Step Two
[Compound]
|
Name
|
mixture
|
|
Quantity
|
16 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
15.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC(C)=O
|
|
Name
|
|
|
Quantity
|
6.9 g
|
|
Type
|
solvent
|
|
Smiles
|
C(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
without cooling
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to 75°
|
WAIT
|
Type
|
WAIT
|
|
Details
|
The mixture was then left at room temperature for 2 hr
|
|
Duration
|
2 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
and then heated on a water bath at 55° for 0.75 hr
|
|
Duration
|
0.75 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvents were removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)N(CC1(CCCCC1)N(C)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.32 g | |
| YIELD: PERCENTYIELD | 77.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
